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Compound of Interest

Compound Name: 2,2-Dihydroxyacetic acid

Cat. No.: B118204

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2,2-dihydroxyacetic acid, also known as glyoxylic acid monohydrate.

Key Safety and Handling Precautions:

Before initiating any disposal procedures, it is crucial to handle 2,2-dihydroxyacetic acid with
appropriate safety measures. This compound is corrosive and can cause severe skin burns
and eye damage.[1][2][3] It may also cause an allergic skin reaction.[3][4] Always work in a
well-ventilated area, preferably under a chemical fume hood, and wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, protective clothing, and
eye/face protection.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2,2-dihydroxyacetic acid:
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Property Value Reference
Molecular Formula C2H40a4 [51[6]
Molecular Weight 92.05 g/mol [31[5][6]
CAS Number 563-96-2 [516]1[7]
Melting Point 49-52 °C [7]
Acute Oral Toxicity (LD50) 30_00 mo/kg (Rat, for Glyoxylic [1]
acid)
Storage Temperature 4°C, under nitrogen [5] or below +30°C[4]

Step-by-Step Disposal Protocol

The disposal of 2,2-dihydroxyacetic acid must adhere to federal, state, and local
environmental regulations.[1][8] It should be treated as hazardous waste and not be discharged
into sewer systems.[9][10]

Experimental Protocol: Neutralization of 2,2-
Dihydroxyacetic Acid Waste

While controlled incineration by a licensed chemical destruction plant is a recommended
disposal method, small quantities of acidic waste can often be neutralized in the lab before
collection. Warning: This procedure can generate heat and should be performed slowly and
with constant stirring in a fume hood.

Materials:

2,2-dihydroxyacetic acid waste

Weak base for neutralization (e.g., sodium bicarbonate, sodium carbonate)

pH indicator paper or a calibrated pH meter

Appropriate container for hazardous waste collection
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 Stirring rod or magnetic stirrer
o Personal Protective Equipment (PPE)
Procedure:

o Preparation: Ensure you are wearing appropriate PPE. Perform the entire procedure in a
chemical fume hood.

 Dilution: If the waste is concentrated, slowly dilute it with water in a large, appropriate
container. Always add acid to water, never the other way around.

o Neutralization: Slowly add a weak base to the diluted acidic solution while stirring
continuously. The addition of a weak base will cause effervescence (gas evolution), so add it
slowly to avoid splashing.

e pH Monitoring: Regularly check the pH of the solution using pH paper or a pH meter.
Continue adding the base until the pH is between 6.0 and 8.0.

o Collection: Once neutralized, the solution should be transferred to a properly labeled
hazardous waste container for collection by your institution's environmental health and safety
(EHS) office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 2,2-dihydroxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2,2-Dihydroxyacetic Acid: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118204#2-2-dihydroxyacetic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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